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Compound of Interest

Compound Name: L-803087

Cat. No.: B1237454 Get Quote

Essential Safety and Handling Guide for L-
803087
Disclaimer: No specific Safety Data Sheet (SDS) for L-803087 was found. This guide is based

on best practices for handling potent pharmaceutical compounds and should be supplemented

by a compound-specific risk assessment before any handling occurs.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with L-803087. Adherence to these guidelines is

essential to ensure personal safety and minimize environmental contamination.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure to potent compounds like L-803087. The following table summarizes the

recommended PPE for handling this material.
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PPE Category Item
Specifications and

Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for operations

with a high risk of aerosol or

dust generation (e.g.,

weighing, preparing stock

solutions). Hoods or full-

facepieces offer high Assigned

Protection Factors (APFs).

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3

particulate filters. A proper fit

test is mandatory before use.

Disposable Respirators (e.g.,

N95, FFP2)

Suitable for low-risk activities

but not recommended as

primary protection when

handling highly potent

compounds.

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination or at regular

intervals.

Body Protection Disposable Coveralls

Choose coveralls made from

materials like Tyvek® or

microporous film to protect

against chemical splashes and

dust.[1]

Dedicated Lab Coat

A disposable or professionally

laundered lab coat should be

worn over personal clothing.

Eye Protection Safety Goggles or a Face

Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield
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can be worn over goggles for

additional protection.

Foot Protection Shoe Covers

Disposable shoe covers must

be worn in the designated

handling area and removed

before exiting.

Operational Plan: Safe Handling Protocol
A systematic approach is crucial for safely handling potent compounds. The following step-by-

step protocol outlines the key phases of handling L-803087.

1. Preparation and Pre-Handling:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.[2][3][4][5] This should identify potential hazards and outline control

measures.

Designated Area: All handling of L-803087 should occur in a designated area with controlled

access, such as a chemical fume hood, a glove box, or a ventilated balance enclosure.

Waste Disposal Setup: Prepare labeled, sealed waste containers for all types of waste that

will be generated (solid, liquid, sharps).

Spill Kit: Ensure a spill kit appropriate for chemical hazards is readily available.

Decontamination Solution: Have a validated decontamination solution (e.g., 1N sodium

hydroxide, followed by water) accessible in the work area.

PPE Donning: Put on all required PPE in the correct order in a designated clean area before

entering the handling area.

2. Handling L-803087:

Weighing and Aliquoting: Whenever possible, use a closed system for weighing and

transferring the compound. To minimize dust generation when handling powders, use gentle

scooping techniques.
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Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing. Keep containers covered as much as possible.

3. Post-Handling and Decontamination:

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the

handling process with a validated cleaning agent.

PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and

water after removing PPE.

Disposal Plan
Proper disposal of L-803087 and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with L-803087, including disposable PPE,

weighing papers, and pipette tips, must be segregated as hazardous waste.

Containerization: Collect all hazardous waste in sturdy, leak-proof containers that are clearly

labeled with the contents ("Hazardous Waste: L-803087") and the accumulation start date.

Disposal: All waste must be disposed of through an approved hazardous waste management

vendor in accordance with all applicable federal, state, and local regulations. Under no

circumstances should this material be disposed of down the drain or in regular trash.

Workflow for Safe Handling of L-803087

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1237454?utm_src=pdf-body
https://www.benchchem.com/product/b1237454?utm_src=pdf-body
https://www.benchchem.com/product/b1237454?utm_src=pdf-body
https://www.benchchem.com/product/b1237454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling Phase

Disposal Phase

Conduct Risk Assessment

Designate Handling Area

Prepare Waste Containers

Don Appropriate PPE

Weighing & Aliquoting in Containment

Solution Preparation

Decontaminate Surfaces & Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Segregate Contaminated Waste

Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Potent Pharmaceutical Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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